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Compound of Interest

Compound Name: Trisodium arsenate

Cat. No.: B082515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of trisodium arsenate (Na₃AsO₄). It is intended for researchers, scientists, and

professionals in drug development who require detailed information on this inorganic arsenic

compound. The document includes structured data tables, detailed experimental protocols, and

visualizations of key biological signaling pathways affected by arsenate exposure.

Chemical and Physical Properties
Trisodium arsenate is an inorganic compound that exists in anhydrous and hydrated forms,

most commonly as the dodecahydrate (Na₃AsO₄·12H₂O)[1]. It is a colorless to white crystalline

solid that is highly toxic and soluble in water[2][3]. Due to its structural similarity to phosphate,

the arsenate ion can interfere with critical biological processes, making it a subject of significant

toxicological and pharmacological research[4][5].

Quantitative Data
The key physicochemical properties of various forms of sodium arsenate are summarized

below for easy comparison.
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Property
Anhydrous
Trisodium Arsenate

Trisodium Arsenate
Heptahydrate

Trisodium Arsenate
Dodecahydrate

Molecular Formula AsNa₃O₄[6][7][8] Na₃AsO₄·7H₂O Na₃AsO₄·12H₂O[1]

Molar Mass 207.89 g/mol [2][8][9] 333.99 g/mol 423.9 g/mol [7]

CAS Number 13464-38-5[6][10] 64070-83-3[11] 13510-46-8[1]

Appearance White solid[1] Colorless crystals[2] Colorless solid[1]

Density 2.835 g/cm³[10] 1.87 g/cm³[2] 1.517 g/cm³[1]

Melting Point 1390 °C[6][12] 57 °C (loses 5 H₂O)[2] 86.3 °C[7]

Boiling Point Decomposes
Decomposes at 180

°C[2][3]
Decomposes

Solubility in Water Soluble[2]
1 part in 3 parts

water[2]
Soluble[1]

Qualitative Properties
Taste: The compound is reported to have a mild alkaline taste[2].

Odor: It is an odorless solid[2].

pH: Aqueous solutions of trisodium arsenate are alkaline to litmus[2].

Stability: The heptahydrate form is known to effloresce (lose water of hydration) in warm

air[2]. When heated to decomposition, it emits toxic vapors of arsenic[11].

Structure and Identification
Accurate identification of trisodium arsenate is critical for experimental reproducibility. The

following table lists key chemical identifiers.
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Identifier Value

IUPAC Name trisodium;arsorate[2]

Synonyms
Sodium orthoarsenate, Arsenic acid, trisodium

salt[6][10]

Canonical SMILES
[O-]--INVALID-LINK--([O-])[O-].[Na+].[Na+].[Na+]

[8][10]

InChI Key CDBAKLRDFBGJOX-UHFFFAOYSA-K[9][10]

PubChem CID 47275[2][10]

UN Number 1685[2]

Reactivity and Safety
Trisodium arsenate is a weak oxidizing agent[2]. It is chemically incompatible with strong

oxidizing agents and strong acids[2]. In the presence of water, it is also incompatible with

metals such as iron, aluminum, and zinc[2].

Hazard Summary: Trisodium arsenate is classified as highly toxic if swallowed (H301) and

toxic if inhaled (H331)[2]. It is a known poison, nephrotoxin, and can induce hepatic

steatosis[8]. Exposure can lead to a range of symptoms, including hypotension, abdominal

pain, vomiting, and potential cardiac abnormalities[13]. All handling should be performed in

accordance with safety data sheets (SDS) under appropriate containment conditions.

Experimental Protocols
Synthesis of Trisodium Arsenate Dodecahydrate
(Na₃AsO₄·12H₂O)
This protocol describes the synthesis of trisodium arsenate by neutralizing arsenic acid with

sodium hydroxide[1][7].

Materials:

Arsenic acid (H₃AsO₄)
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Sodium hydroxide (NaOH)

Deionized water

pH indicator or pH meter

Crystallization dish

Stir plate and magnetic stir bar

Heating mantle

Methodology:

Preparation of Solutions: Prepare a stoichiometric solution of sodium hydroxide in deionized

water. Carefully calculate the amount needed to fully neutralize the arsenic acid in a 3:1

molar ratio (3 moles of NaOH for every 1 mole of H₃AsO₄).

Neutralization: Slowly add the sodium hydroxide solution to the arsenic acid solution with

continuous stirring. The reaction is exothermic; control the temperature by placing the

reaction vessel in an ice bath if necessary.

pH Adjustment: Monitor the pH of the solution. Continue adding NaOH solution dropwise

until the pH becomes strongly alkaline (pH > 11.5) to ensure the formation of the AsO₄³⁻

anion[1].

Concentration: Gently heat the resulting solution to evaporate excess water and concentrate

the salt. Avoid boiling to prevent the formation of pyroarsenate[2].

Crystallization: Transfer the concentrated solution to a crystallization dish. Allow the solution

to cool slowly to room temperature, followed by further cooling in a refrigerator (4 °C) to

promote the formation of Na₃AsO₄·12H₂O crystals.

Isolation and Drying: Collect the crystals by vacuum filtration. Wash them with a small

amount of ice-cold deionized water to remove any residual impurities. Dry the crystals at a

low temperature or in a desiccator to prevent the loss of hydration water.
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Characterization Workflow
The following workflow outlines the standard procedures for validating the identity and purity of

a newly synthesized batch of trisodium arsenate.

Caption: Workflow for the characterization of synthesized trisodium arsenate.

Biological Activity and Signaling Pathways
Arsenate's toxicity stems primarily from its ability to act as a phosphate analog. This allows it to

interfere with essential cellular processes like ATP synthesis. In drug development,

understanding how arsenicals modulate cellular signaling is crucial for assessing both

therapeutic potential and toxicity.

JNK Signaling Pathway Activation
Both arsenate and arsenite are known to activate the c-Jun N-terminal kinase (JNK) pathway,

which is involved in cellular responses to stress, including apoptosis and inflammation.

However, they do so via distinct mechanisms. The pathway for arsenate involves the activation

of specific small GTP-binding proteins and MAP kinase kinase kinases (MEKKs)[14].

Caption: Arsenate-mediated activation of the JNK signaling pathway[14].

Disruption of the Hippo Signaling Pathway
Chronic exposure to low, environmentally relevant concentrations of arsenic can impair stem

cell differentiation by disrupting the Hippo signaling pathway[15]. This pathway is critical for

regulating organ size and maintaining pluripotency during embryonic development. Arsenic

exposure leads to the enhanced activation and nuclear translocation of the transcriptional co-

activator YAP and its partner TEAD, promoting the expression of genes that maintain a

pluripotent state and delay differentiation[15].

Caption: Arsenic-induced disruption of the Hippo signaling pathway[15].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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